2,2'-(2,5-dioxo-1,4-piperazinediyl)bis[N-(2-methylphenyl)acetamide]

• IUPAC Name: 2-[4-[2-(2-methylanilino)-2-oxoethyl]-2,5-dioxopiperazin-1-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C22H24N4O4/c1-15-7-3-5-9-17(15)23-19(27)11-25-13-22(30)26(14-21(25)29)12-20(28)24-18-10-6-4-8-16(18)2/h3-10H,11-14H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key: PIKHZCUSQXLYKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2CC(=O)N(CC2=O)CC(=O)NC3=CC=CC=C3C
• Molecular Formula: C22H24N4O4
• Molecular Weight: 408.4 g/mol

Description

2,2'-(2,5-dioxo-1,4-piperazinediyl)bis[N-(2-methylphenyl)acetamide], commonly referred to as "DPPD", is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPPD is a bisacrylamide derivative of piperazine that has been synthesized and studied for its unique properties.

Mechanism of Action

The mechanism of action of DPPD is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in inflammation and pain. Additionally, DPPD has been shown to inhibit the activity of certain proteins that are involved in cancer cell growth.
Biochemical and physiological effects:
DPPD has been shown to have a number of biochemical and physiological effects. In animal studies, DPPD has been shown to reduce inflammation and pain in a variety of models. Additionally, DPPD has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using DPPD in lab experiments is that it is relatively easy to synthesize and has been well-studied, making it a readily available compound for researchers. However, one limitation of using DPPD is that its mechanism of action is not fully understood, which can make it difficult to interpret results from experiments.

Future Directions

There are a number of future directions for research on DPPD. One potential area of study is the development of new drugs based on the structure of DPPD, which could have anti-inflammatory and analgesic effects. Additionally, further research is needed to fully understand the mechanism of action of DPPD, which could lead to new insights into the treatment of cancer. Finally, additional studies are needed to determine the safety and efficacy of DPPD in humans, which could pave the way for its use as a therapeutic agent.

Scientific Research Applications

DPPD has been studied extensively for its potential applications in various fields of science. In the field of pharmacology, DPPD has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs. Additionally, DPPD has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.